Cas no 284664-83-1 (CREATINE-D3 HYDRATE)

• Product Name: CREATINE-D3 HYDRATE
• CAS No: 284664-83-1
• MF: C₄H₁₁N₃O₃
• MW: 152.166925668716
• CID: 915103
• Update Time: 2023-03-27

CREATINE-D3 HYDRATE Chemical and Physical Properties

Names and Identifiers

• CREATINE-D3 HYDRATE

• Inchi： 1S/C4H9N3O2.H2O/c1-7(4(5)6)2-3(8)9;/h2H2,1H3,(H3,5,6)(H,8,9);1H2/i1D3;
• InChI Key： MEJYXFHCRXAUIL-NIIDSAIPSA-N
• SMILES： N(C(=N)N)(C([2H])([2H])[2H])CC(=O)O.O

Computed Properties

• Exact Mass: 348.979
• Monoisotopic Mass: 348.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0